Cas no 2229226-52-0 (tert-butyl N-(3-hydrazinyl-4-methoxyphenyl)carbamate)

• Product Name: tert-butyl N-(3-hydrazinyl-4-methoxyphenyl)carbamate
• CAS No: 2229226-52-0
• MF: C₁₂H₁₉N₃O₃
• MW: 253.297562837601
• CID: 5946254
• PubChem ID: 165860324
• Update Time: 2025-05-24

tert-butyl N-(3-hydrazinyl-4-methoxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-hydrazinyl-4-methoxyphenyl)carbamate
• EN300-1882731
• 2229226-52-0

• Inchi： 1S/C12H19N3O3/c1-12(2,3)18-11(16)14-8-5-6-10(17-4)9(7-8)15-13/h5-7,15H,13H2,1-4H3,(H,14,16)
• InChI Key： DOHWSPSRSFLBSA-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=C(C=1)NN)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 253.14264148g/mol
• Monoisotopic Mass: 253.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 85.6Ų

Additional information on tert-butyl N-(3-hydrazinyl-4-methoxyphenyl)carbamate

Comprehensive Overview of tert-butyl N-(3-hydrazinyl-4-methoxyphenyl)carbamate (CAS No. 2229226-52-0)

tert-butyl N-(3-hydrazinyl-4-methoxyphenyl)carbamate (CAS No. 2229226-52-0) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, characterized by its hydrazine and methoxy functional groups, serves as a critical intermediate in the development of bioactive molecules. Its unique structure enables applications in drug discovery, particularly in the synthesis of heterocyclic compounds and kinase inhibitors, which are pivotal in modern therapeutics.

The growing interest in tert-butyl N-(3-hydrazinyl-4-methoxyphenyl)carbamate aligns with the surge in demand for small-molecule drugs and targeted therapies. Researchers frequently search for "carbamate derivatives in drug design" or "hydrazine-based intermediates," highlighting its relevance in medicinal chemistry. Its tert-butyl group enhances stability, making it a preferred choice for peptide coupling and protecting group strategies.

From an industrial perspective, CAS No. 2229226-52-0 is synthesized through multi-step organic reactions, often involving Boc protection and selective functionalization. The compound's purity and yield are critical for downstream applications, prompting queries like "optimizing synthesis of tert-butyl carbamates" or "analytical methods for hydrazine derivatives." Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure quality control.

In the context of green chemistry, tert-butyl N-(3-hydrazinyl-4-methoxyphenyl)carbamate has garnered attention due to its potential for sustainable synthesis. Researchers explore "eco-friendly routes for carbamate production" to minimize waste and reduce reliance on hazardous reagents. This aligns with global trends toward environmentally benign processes in chemical manufacturing.

The compound's role extends to agrochemical research, where its hydrazinyl moiety contributes to the development of crop protection agents. Searches for "hydrazine derivatives in agriculture" reflect its cross-disciplinary significance. Additionally, its methoxy phenyl structure is studied for antioxidant and anti-inflammatory properties, linking it to nutraceutical applications.

As the pharmaceutical industry advances, tert-butyl N-(3-hydrazinyl-4-methoxyphenyl)carbamate remains a focal point for innovation. Its compatibility with high-throughput screening and combinatorial chemistry makes it invaluable for lead compound optimization. Frequently asked questions like "how to improve carbamate solubility" or "scaling up hydrazine derivatives" underscore its practical challenges and opportunities.

In summary, CAS No. 2229226-52-0 exemplifies the intersection of organic synthesis and applied research. Its versatility in drug development, material science, and sustainable chemistry ensures its continued prominence in scientific literature and industrial workflows. Future studies may explore its catalytic applications or bioconjugation potential, further expanding its utility.